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Compound of Interest

Compound Name: (S)-Coriolic acid

Cat. No.: B163635

(S)-Coriolic acid, also known as (9Z,11E,13S)-13-hydroxy-9,11-octadecadienoic acid or
13(S)-HODE, is a naturally occurring oxylipin derived from the enzymatic oxidation of linoleic
acid. As a member of the diverse family of lipid signaling molecules, (S)-Coriolic acid plays a
significant role in orchestrating plant defense responses against a range of biotic and abiotic
stresses. This technical guide provides an in-depth overview of the biosynthesis, signaling
pathways, and antimicrobial functions of (S)-Coriolic acid in plants, tailored for researchers,
scientists, and professionals in drug development.

Biosynthesis of (S)-Coriolic Acid

(S)-Coriolic acid is synthesized in plants through the 13-lipoxygenase (13-LOX) pathway, a
key branch of the oxylipin biosynthetic cascade. This process is initiated in response to various
stimuli, including pathogen attack and wounding.

The biosynthesis commences with the release of linoleic acid from membrane lipids by
phospholipases. Subsequently, the enzyme 13-lipoxygenase (13-LOX) catalyzes the
stereospecific dioxygenation of linoleic acid, inserting molecular oxygen at the C-13 position to
produce (13S)-hydroperoxy-9Z,11E-octadecadienoic acid (13S-HPODE). This unstable
hydroperoxide is then rapidly reduced by peroxidases and reductases to the more stable (S)-
Coriolic acid.
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Biosynthesis of (S)-Coriolic acid from membrane lipids.

Role in Plant Defense and Signaling

(S)-Coriolic acid and related oxylipins are integral components of the plant's innate immune
system. They can function directly as antimicrobial agents or act as signaling molecules to

activate downstream defense responses.

Direct Antimicrobial Activity
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Research has demonstrated the direct antimicrobial properties of linoleic acid-derived oxylipins,
including (S)-Coriolic acid, against plant pathogens. Studies on rice have shown that 18:2-
derived hydroperoxides and hydroxides, such as (S)-Coriolic acid, exhibit significant
antifungal activity against the rice blast fungus, Magnaporthe grisea.

Signaling and Induction of Defense Genes

While a specific receptor for (S)-Coriolic acid in plants has yet to be definitively identified, it is
understood to be a key signaling molecule within the broader oxylipin pathway. This pathway is
known to crosstalk with other major plant defense hormone signaling cascades, including those
of jasmonic acid (JA) and salicylic acid (SA). It is proposed that upon pathogen recognition, the
localized increase in (S)-Coriolic acid concentration contributes to the activation of
downstream defense mechanisms. This can include the induction of pathogenesis-related (PR)
genes, reinforcement of the cell wall, and production of phytoalexins. The signaling cascade
may involve changes in intracellular calcium levels and the activation of mitogen-activated
protein kinase (MAPK) cascades, which are common elements in plant immune signaling.
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Proposed signaling role of (S)-Coriolic acid in plant defense.
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Quantitative Data on Biological Activity

The following table summarizes the quantitative data available on the antimicrobial activity of

(S)-Coriolic acid and related compounds against plant pathogens.

Compound( Target Concentrati
. Assay Type Effect Reference

s) Organism

18:2-derived Magnaporthe  In vitro ~80%

HPODEs and  grisea (rice growth 100 uM inhibition of [1]

HODEs blast fungus) inhibition fungal growth
Enhanced

Transgenic disease

Rice (F78Ri) ] resistance;

] Magnaporthe In vivo

with ] ) ) Increased [1]

_ grisea infection

increased levels of

18:2 HPODEs and
HODEs

Experimental Protocols
Extraction and Quantification of (S)-Coriolic Acid from
Plant Tissues

This protocol outlines a general method for the extraction and quantification of (S)-Coriolic

acid and other oxylipins from plant material, adapted from established methodologies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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